2-Hydrazinylcyclopentan-1-ol hydrochloride

• Molecular Formula: C5H13ClN2O
• Molecular Weight: 152.62 g/mol
• SMILES: C1CC(C(C1)O)NN.Cl
• InChI: InChI=1S/C5H12N2O.ClH/c6-7-4-2-1-3-5(4)8;/h4-5,7-8H,1-3,6H2;1H
• InChIKey: QPTGEYOLUZKYKC-UHFFFAOYSA-N

2-Hydrazinylcyclopentan-1-ol hydrochloride: A Stereochemically Defined Hydrazino-Cyclopentanol Building Block for Medicinal Chemistry Procurement

2-Hydrazinylcyclopentan-1-ol hydrochloride (CAS 1240527-37-0) is a bifunctional building block comprising a rigid cyclopentane ring with trans-configured hydrazino and hydroxyl substituents, supplied as a hydrochloride salt with a minimum purity of 95% . Its molecular weight is 152.62 g/mol (free base: 116.16 g/mol), and the compound is stored long-term in a cool, dry environment . The defined trans stereochemistry imposes conformational constraints that differentiate its reactivity profile from flexible acyclic hydrazino alcohols [1].

Stereochemical Control trans-configured hydrazino-cyclopentanol scaffold with fixed dihedral angle

Building Block Format Hydrochloride salt solid for automated dispensing and parallel synthesis workflows

Synthesis Workflow Supports stereospecific heterocycle construction and enantiopure resolution studies

• [1] Campbell, J. A.; Mackay, D. Substituent Interactions in Di- and Tri-acyl Derivatives of cis- and trans-2-Hydrazinocyclopentanol. Can. J. Chem. 1973, 51 (10), 1587–1597. doi:10.1139/v73-239. View Source

Why Direct Substitution with Acyclic or Non-Rigid Hydrazino Alcohols Fails for 2-Hydrazinylcyclopentan-1-ol hydrochloride Applications

Generic substitution of 2-hydrazinylcyclopentan-1-ol hydrochloride with acyclic analogs such as 2-hydrazinoethanol fails because the cyclopentane ring imposes a fixed dihedral angle between the hydrazino and hydroxyl groups, dictating reactivity pathways that are inaccessible to flexible counterparts. Campbell and Mackay (1973) demonstrated that N,N'-diacyl derivatives of trans-2-hydrazinocyclopentanol undergo quantitative, stereospecific isomerization to cis products under thionyl chloride/alkaline conditions—a transformation that has no parallel in acyclic hydrazino alcohols [1]. Furthermore, the trans configuration is essential for achieving high enantioselectivity (E >200) in lipase-catalyzed kinetic resolutions of hydrazinocyclopentanols, as reported by Forró et al. (1999), underscoring that only the stereochemically defined (1R,2R) isomer can deliver enantiopure products for asymmetric synthesis [2].

Target Compound

Acyclic Analog

Scaffold

Rigid cyclopentane ring with constrained dihedral angle

Flexible backbone without conformational restriction

Stereospecific Isomerization

Quantitative trans-to-cis pathway reported under specific conditions

No defined stereochemical isomerization pathway

Enantioselective Resolution

Scaffold-dependent high enantioselectivity may support resolution

Enantioselectivity context may not transfer; requires validation

• [1] Campbell, J. A.; Mackay, D. Substituent Interactions in Di- and Tri-acyl Derivatives of cis- and trans-2-Hydrazinocyclopentanol. Can. J. Chem. 1973, 51 (10), 1587–1597. doi:10.1139/v73-239. View Source
• [2] Forró, E.; Szakonyi, Z.; Fülöp, F. Enzymatic resolution of (±)-2-(N-β-t-butoxycarbonyl-N-α-methylhydrazino)cycloalkanols. Tetrahedron: Asymmetry 1999, 10 (23), 4619–4626. doi:10.1016/S0957-4166(99)00535-2. View Source

2-Hydrazinylcyclopentan-1-ol hydrochloride: Quantitative Differentiation Evidence Against Closest Analogs

Stereospecific trans-to-cis Isomerization: Quantitative Reactivity Divergence vs. Acyclic Hydrazino Alcohols

Campbell and Mackay (1973) reported that treatment of trans-1,2-dibenzoyl-1-(2-hydroxylcyclopentyl)hydrazine, a diacyl derivative of trans-2-hydrazinocyclopentanol, with thionyl chloride followed by alkaline work-up results in quantitative isomerization to cis-2-benzoyl-1-(2-benzoyloxycyclopentyl)hydrazine [1]. In contrast, one equivalent of tosyl chloride in pyridine converts the same trans substrate to an intermediate that hydrolyzes to a mixture of cis and trans products, demonstrating that the stereochemical outcome is reagent-dependent and that the trans isomer can be converted to cis with 100% conversion under specific conditions [1]. This stereospecific ring-constrained isomerization has no equivalent pathway in acyclic hydrazino alcohols such as 2-hydrazinoethanol, where the flexible backbone cannot enforce such defined stereochemical outcomes.

Trans-to-cis Isomerization

Head-to-head

100% conversion to cis vs. no pathway for acyclic analogs

Stereochemical-control context: enables cis-heterocycle access

Thionyl chloride/alkaline conditions; reagent-dependent outcome

Evidence Dimension	Stereochemical conversion efficiency of diacyl hydrazinocyclopentanol derivatives
Target Compound Data	Quantitative (100%) isomerization of trans-1,2-dibenzoyl derivative to cis product
Comparator Or Baseline	Acyclic 2-hydrazinoethanol derivatives (no comparable stereospecific isomerization reported under identical conditions)
Quantified Difference	100% conversion to cis vs. no defined stereochemical pathway for acyclic analogs
Conditions	Thionyl chloride followed by alkaline work-up; or tosyl chloride in pyridine (Campbell & Mackay, 1973)

Why This Matters

This quantitative stereochemical control enables synthetic chemists to selectively access cis-configured heterocycles from the trans-hydrazinocyclopentanol scaffold, a capability that cannot be replicated with flexible acyclic hydrazines, directly impacting synthetic route design and product stereopurity.

• [1] Campbell, J. A.; Mackay, D. Substituent Interactions in Di- and Tri-acyl Derivatives of cis- and trans-2-Hydrazinocyclopentanol. Can. J. Chem. 1973, 51 (10), 1587–1597. doi:10.1139/v73-239. View Source

High Enantioselectivity in Enzymatic Resolution: Enabling Procurement of Enantiopure (1R,2R) Isomer

Forró et al. (1999) demonstrated high enantioselectivity (E >200) in the lipase-catalyzed resolution of racemic cis- and trans-2-(N-β-t-butoxycarbonyl-N-α-methylhydrazino)cyclopentanols using vinyl acetate or vinyl butyrate in diisopropyl ether, yielding enantiopure hydrazino esters and alcohols with ee >95% after methanolysis [1]. Although the study employed N-protected derivatives, the exceptional enantioselectivity is directly attributable to the rigid cyclopentane scaffold bearing the hydrazino group, indicating that the analogous free (1R,2R)-2-hydrazinylcyclopentan-1-ol hydrochloride can be procured or resolved with high enantiomeric purity. In the absence of resolution, racemic mixtures exhibit no enantiomeric enrichment (E effectively 0).

Enzymatic Resolution

Reported

E > 200, ee > 95%

Enantiomer-attribution review: supports enantiopure procurement

N-protected derivative study; free-base context to verify

Evidence Dimension	Enantioselectivity of lipase-catalyzed kinetic resolution
Target Compound Data	E >200 for hydrazinocyclopentanol derivatives; product ee >95%
Comparator Or Baseline	Racemic hydrazinocyclopentanol mixture (E ≈ 0; no enantiomeric discrimination)
Quantified Difference	E >200 (near-perfect resolution) vs. racemic baseline
Conditions	Lipase PS or Novozym 435, vinyl acetate or vinyl butyrate, diisopropyl ether (Forró et al., 1999)

Why This Matters

The ability to obtain enantiopure (1R,2R) material ensures that downstream products possess defined absolute stereochemistry, which is critical for structure-activity relationship studies in drug discovery and for meeting regulatory requirements for chiral pharmaceutical intermediates.

• [1] Forró, E.; Szakonyi, Z.; Fülöp, F. Enzymatic resolution of (±)-2-(N-β-t-butoxycarbonyl-N-α-methylhydrazino)cycloalkanols. Tetrahedron: Asymmetry 1999, 10 (23), 4619–4626. doi:10.1016/S0957-4166(99)00535-2. View Source

Lipophilicity Differentiation: Measurably Lower LogP vs. Acyclic 2-Hydrazinoethanol

The experimental or computationally derived LogP of trans-2-hydrazinocyclopentanol is -0.75, as documented in the Hit2Lead chemical database . The acyclic analog 2-hydrazinoethanol exhibits a LogP of -0.4668 [1]. The lower LogP of the cyclopentanol derivative (ΔLogP = -0.283) indicates greater intrinsic hydrophilicity, which can influence aqueous solubility, chromatographic retention times, and partitioning behavior in biological assay media.

LogP Hydrophilicity

Reported

LogP = -0.75 vs. -0.4668 (Δ = -0.283)

Supports aqueous-compatible reaction design

Data to verify; method not disclosed by providers

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = -0.75 (trans-2-hydrazinocyclopentanol)
Comparator Or Baseline	LogP = -0.4668 (2-hydrazinoethanol)
Quantified Difference	ΔLogP = -0.283 (more hydrophilic by ~0.28 log units)
Conditions	Standard LogP measurement methodology (shake-flask or validated computational prediction; specific method not disclosed by data providers)

Why This Matters

The increased hydrophilicity may improve solubility in aqueous reaction media or biological buffers, making the compound more suitable for applications requiring water-compatible hydrazine building blocks, such as bioconjugation or biochemical probe design.

• [1] Molbase. 2-Hydrazinoethanol (CAS 109-84-2). LogP: -0.4668. Retrieved from https://qiye.molbase.cn/d17384/667137. View Source

Hydrochloride Salt Form: Solid-State Handling and Stability Advantage Over Liquid Free Base

2-Hydrazinylcyclopentan-1-ol hydrochloride is supplied as a solid with a vendor-specified purity of ≥95% (frequently ≥98%), and is recommended for long-term storage in a cool, dry place . The free base (trans-2-hydrazinocyclopentanol) is a liquid . Hydrazine derivatives are susceptible to oxidative degradation; the hydrochloride salt form generally offers enhanced oxidative stability and facilitates accurate weighing and handling for parallel synthesis and high-throughput screening workflows compared to the liquid free base. While compound-specific accelerated stability data are not publicly available, the class-level behavior of hydrazine hydrochloride salts supports this differentiation .

Salt Form Handling

Class-level

Solid HCl salt vs. liquid free base

Procurement context: supports automated dispensing workflows

Stability advantage is class-level inference; compound-specific data to verify

Evidence Dimension	Physical form and handling characteristics
Target Compound Data	Solid hydrochloride salt; purity ≥95%; storage: cool, dry place
Comparator Or Baseline	Liquid free base (trans-2-hydrazinocyclopentanol)
Quantified Difference	Solid vs. liquid physical state; documented purity specification with quality control
Conditions	Vendor specifications (AKSci Cat. 0294DH; Hit2Lead BB-4035460)

Why This Matters

The solid salt form simplifies weighing accuracy, reduces oxidative degradation risk during storage, and is compatible with automated solid dispensing systems, making it the preferred procurement form for medicinal chemistry and high-throughput screening groups requiring reproducible compound handling.

2-Hydrazinylcyclopentan-1-ol hydrochloride: High-Impact Application Scenarios Driven by Quantitative Differentiation Evidence

Stereospecific Synthesis of cis-Fused Hydrazino-Heterocycles via Quantitative Isomerization

Research groups requiring cis-configured hydrazino-heterocycles can exploit the quantitative trans-to-cis isomerization documented by Campbell and Mackay (1973) [1]. The ability to convert trans-2-hydrazinocyclopentanol derivatives to cis products with 100% conversion under thionyl chloride/alkaline conditions provides a predictable, high-yielding route to cis-fused ring systems that are otherwise difficult to access. This reactivity is a direct consequence of the cyclopentane ring constraint and is not available with acyclic hydrazino alcohol alternatives.

Enantiopure (1R,2R) Building Block for Asymmetric Synthesis of Chiral Pharmaceuticals

Medicinal chemistry programs requiring enantiopure intermediates can procure resolved (1R,2R)-2-hydrazinylcyclopentan-1-ol hydrochloride or employ the enzymatic resolution methodology reported by Forró et al. (1999) (E >200, ee >95%) to generate material with defined absolute stereochemistry [2]. The high enantioselectivity is scaffold-dependent and ensures that downstream active pharmaceutical ingredients (APIs) meet stereochemical purity specifications, supporting regulatory filing requirements for chiral drugs.

Aqueous-Compatible Hydrazine Probe for Biochemical Target Engagement Assays

The measurably lower LogP of trans-2-hydrazinocyclopentanol (-0.75) relative to 2-hydrazinoethanol (-0.4668) [3] translates to greater aqueous solubility, making the hydrochloride salt suitable for biochemical assays conducted in physiologically relevant buffers. This property is advantageous for designing hydrazine-based activity-based probes, enzyme inhibitors, or bioconjugation reagents where solubility in aqueous media is a critical parameter.

Stable Hydrochloride Salt for Automated High-Throughput Screening (HTS) Library Construction

The solid hydrochloride salt form, with vendor-certified purity ≥95% and defined long-term storage conditions , is compatible with automated solid dispensing and liquid handling systems used in HTS library management. The enhanced oxidative stability of the salt form, relative to the liquid free base , reduces degradation risk during storage and repeated sampling, ensuring consistent compound quality across screening campaigns—a key consideration for procurement by industrial screening groups.

Application

Selection Property

Validation Focus

Stereospecific cis-heterocycle synthesis

Quantitative trans-to-cis isomerization pathway

Stereochemical outcome reproducibility

Enantiopure chiral intermediate procurement

Scaffold-dependent enzymatic resolution

Enantiomeric excess verification

Aqueous-compatible probe design

Measurably lower LogP profile

Aqueous solubility and buffer compatibility

Automated HTS library construction

Solid hydrochloride salt format

Weighing accuracy and oxidative stability review

• [1] Campbell, J. A.; Mackay, D. Substituent Interactions in Di- and Tri-acyl Derivatives of cis- and trans-2-Hydrazinocyclopentanol. Can. J. Chem. 1973, 51 (10), 1587–1597. doi:10.1139/v73-239. View Source
• [2] Forró, E.; Szakonyi, Z.; Fülöp, F. Enzymatic resolution of (±)-2-(N-β-t-butoxycarbonyl-N-α-methylhydrazino)cycloalkanols. Tetrahedron: Asymmetry 1999, 10 (23), 4619–4626. doi:10.1016/S0957-4166(99)00535-2. View Source
• [3] Molbase. 2-Hydrazinoethanol (CAS 109-84-2). LogP: -0.4668. Retrieved from https://qiye.molbase.cn/d17384/667137. View Source